4-{4-[2-(2-chlorophenoxy)ethoxy]-3-ethoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
4-{4-[2-(2-chlorophenoxy)ethoxy]-3-ethoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0930223
InChI:
InChI=1S/C27H25ClN2O4/c1-3-32-26-18-20(13-14-25(26)34-16-15-33-24-12-8-7-11-23(24)28)17-22-19(2)29-30(27(22)31)21-9-5-4-6-10-21/h4-14,17-18H,3,15-16H2,1-2H3/b22-17+
SMILES:
CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCCOC4=CC=CC=C4Cl
Molecular Formula:
C27H25ClN2O4
Molecular Weight:
476.9 g/mol
4-{4-[2-(2-chlorophenoxy)ethoxy]-3-ethoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0930223
Molecular Formula: C27H25ClN2O4
Molecular Weight: 476.9 g/mol
* For research use only. Not for human or veterinary use.
![4-{4-[2-(2-chlorophenoxy)ethoxy]-3-ethoxybenzylidene}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H25ClN2O4 |
|---|---|
| Molecular Weight | 476.9 g/mol |
| IUPAC Name | (4E)-4-[[4-[2-(2-chlorophenoxy)ethoxy]-3-ethoxyphenyl]methylidene]-5-methyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C27H25ClN2O4/c1-3-32-26-18-20(13-14-25(26)34-16-15-33-24-12-8-7-11-23(24)28)17-22-19(2)29-30(27(22)31)21-9-5-4-6-10-21/h4-14,17-18H,3,15-16H2,1-2H3/b22-17+ |
| Standard InChI Key | ZBWNWEGVPILISL-OQKWZONESA-N |
| Isomeric SMILES | CCOC1=C(C=CC(=C1)/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C)OCCOC4=CC=CC=C4Cl |
| SMILES | CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCCOC4=CC=CC=C4Cl |
| Canonical SMILES | CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OCCOC4=CC=CC=C4Cl |
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